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Compound of Interest

Compound Name:
(2E)-3-(3-Nitrophenyl)acryloyl

chloride

CAS No.: 141236-48-8

Cat. No.: B3034156

Get Quote

CAS Number: 35418-05-4 Synonyms: 3-Nitrocinnamoyl chloride, m-Nitrocinnamoyl chloride

Molecular Formula: C

H

ClNO

Molecular Weight: 211.60 g/mol

Executive Summary
(2E)-3-(3-Nitrophenyl)acryloyl chloride is an electrophilic building block characterized by a

"push-pull" electronic system. The electron-withdrawing nitro group at the meta-position

deactivates the phenyl ring, while the acryloyl chloride moiety provides two distinct electrophilic

sites: the carbonyl carbon (hard electrophile) and the

-carbon (soft electrophile). This dual reactivity makes it a staple in the synthesis of Michael
acceptor "warheads" for covalent kinase inhibitors and antimicrobial agents.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3034156#bc-rfq
https://www.benchchem.com/product/b3034156/docs?utm_src=pdf-body#2e-3-3-nitrophenyl-acryloyl-chloride-reactivity-stability-profile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3034156?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Profile
Property Description

Appearance Pale yellow to yellow crystalline solid

Melting Point

Typically >100°C (Predicted); Note: The 4-nitro

isomer melts at 151°C; unsubstituted cinnamoyl

chloride melts at 36°C.

Solubility
Soluble in DCM, THF, Ethyl Acetate,

Chloroform. Reacts with water/alcohols.[1]

Stability

Moisture sensitive (hydrolyzes to HCl and 3-

nitrocinnamic acid). Light sensitive (susceptible

to E/Z isomerization).

Reactivity Class
Acyl Halide /

-Unsaturated Carbonyl

Reactivity Manifold & Mechanism
The molecule's utility stems from its ability to undergo selective nucleophilic attacks.[2] The

meta-nitro group exerts an inductive electron-withdrawing effect (-I), increasing the

electrophilicity of the carbonyl carbon compared to unsubstituted cinnamoyl chloride.

Primary Reactivity: Nucleophilic Acyl Substitution
The most common application is the formation of amides and esters.

Mechanism: Addition-Elimination.[2] The nucleophile attacks the carbonyl carbon, forming a

tetrahedral intermediate.[2] The chloride ion is ejected, restoring the carbonyl.

Selectivity: Under kinetic control (low temperature, 0°C), the acyl chloride reacts

preferentially over the alkene Michael acceptor site.

Secondary Reactivity: Michael Addition
The
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-unsaturated system is activated by both the carbonyl and the nitro-aryl group.

Mechanism: Soft nucleophiles (e.g., thiols, cuprates) can attack the

-carbon (C3).

Warhead Function: In drug discovery, the resulting amide (after step 3.1) often retains this

alkene, serving as a "covalent warhead" that targets cysteine residues in proteins (e.g.,

EGFR inhibitors).

Reactivity Diagram
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Figure 1: Reactivity manifold showing the primary acyl substitution pathways (solid lines) and

secondary Michael addition pathways (dashed lines).

Experimental Protocols
Synthesis of (2E)-3-(3-Nitrophenyl)acryloyl Chloride
Rationale: Thionyl chloride is preferred over oxalyl chloride for scale-up due to cost, though

oxalyl chloride/DMF is milder.
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Reagents:

3-Nitrocinnamic acid (1.0 equiv)

Thionyl chloride (SOCl

) (3.0 equiv)

Catalytic DMF (1-2 drops)

Solvent: Toluene or DCM (optional, can be run neat)

Step-by-Step:

Setup: Equip a dry round-bottom flask with a reflux condenser and a drying tube (CaCl

or Ar balloon). Connect the outlet to a scrubber (NaOH solution) to trap HCl/SO

gas.

Addition: Charge the flask with 3-nitrocinnamic acid. Add SOCl

dropwise. Add catalytic DMF.

Reflux: Heat the mixture to reflux (approx. 80°C) for 2–3 hours. The suspension should

become a clear yellow solution, indicating conversion to the acid chloride.

Work-up: Cool to room temperature. Remove excess SOCl

under reduced pressure (rotary evaporator) to yield a yellow crystalline solid.

Purification: The crude solid is usually sufficiently pure (>95%) for subsequent steps. If

necessary, recrystallize from dry hexane/toluene.

Representative Application: Synthesis of Bioactive
Amide
Target: N-(4-Fluorophenyl)-3-(3-nitrophenyl)acrylamide (Analogue of Tranilast/Kinase

Inhibitors)
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Reagents:

(2E)-3-(3-Nitrophenyl)acryloyl chloride (1.0 equiv)

4-Fluoroaniline (1.0 equiv)[3]

Triethylamine (TEA) (1.2 equiv)

Dichloromethane (DCM) (Anhydrous)

Protocol:

Preparation: Dissolve 4-fluoroaniline (10 mmol) and TEA (12 mmol) in anhydrous DCM (20

mL) under Nitrogen atmosphere at 0°C (ice bath).

Addition: Dissolve the acid chloride (10 mmol) in DCM (10 mL). Add this solution dropwise to

the amine mixture over 15 minutes. Control exotherm to prevent side reactions.

Reaction: Allow to warm to room temperature and stir for 2 hours. Monitor by TLC

(disappearance of amine).

Quenching: Wash the organic layer with 1M HCl (to remove unreacted amine), then sat.

NaHCO

(to remove acid), and finally Brine.

Isolation: Dry over MgSO

, filter, and concentrate. Recrystallize from Ethanol.

Stability & Handling Workflow
Self-Validating Storage System:

Indicator: The material should be yellow.[4][5] If it turns white/powdery and smells sharp

(HCl), it has hydrolyzed back to the acid.

Container: Store in amber glass (light protection) with a Teflon-lined cap. Tape the seal with

Parafilm.
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Environment: Store at 2–8°C under Argon.

Handling Logic Diagram
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Figure 2: Decision logic for handling and storage to prevent hydrolytic degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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